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Compound of Interest

Compound Name: 4,4-Dimethyloctane

Cat. No.: B095178

For Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling and disposal of 4,4-
Dimethyloctane, ensuring the well-being of laboratory personnel and adherence to safety
protocols. The following procedural information is designed to be an immediate and essential
resource for all operational activities involving this chemical.

Chemical Properties and Hazards

4,4-Dimethyloctane is a flammable liquid and vapor.[1] It may be fatal if swallowed and enters
the airways.[1][2] It is irritating to the eyes, respiratory system, and skin.[3]
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Property Value

Molecular Formula C10H22[1][3][4]

Molecular Weight 142.28 g/mol [1]

Physical State Liquid[5]

Appearance Colorless[3][5]

Boiling Point Approximately 175-178 °CJ[3]
Specific Gravity 0.74[5]

Flash Point Flammable liquid (Category 3)[1]
UN Number 3295[5]

Personal Protective Equipment (PPE) Selection

A thorough risk assessment should be conducted before handling 4,4-Dimethyloctane to
ensure the appropriate level of protection is used. The following provides a step-by-step guide
to selecting the necessary PPE.
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Caption: PPE Selection Workflow for 4,4-Dimethyloctane.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b095178?utm_src=pdf-body-img
https://www.benchchem.com/product/b095178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Due to the absence of specific permeation data for 4,4-Dimethyloctane, recommendations are
based on data for structurally similar alkanes like n-octane and iso-octane. It is crucial to
consult the glove manufacturer's specific chemical resistance data.

. Recommendation for Breakthrough Time
Glove Material ]
Alkanes (minutes) for n-Octane

Short-term splash protection.
10 - 30 (for 0.11-0.12 mm

Nitrile [6] Not recommended for )
thickness)[8]
prolonged contact.[7]
Neoprene/Natural Rubber Suitable for broader chemical
] > 480 (for some blends)[8]
Blend resistance.
_ High resistance to organic
Viton®/Butyl Rubber > 480[9]

solvents.

Note: Glove thickness significantly impacts breakthrough time. Thicker gloves generally offer
greater resistance.[10] Always inspect gloves for any signs of degradation before use.

Under normal laboratory conditions with adequate ventilation, respiratory protection is not
typically required. However, in cases of poor ventilation, large spills, or when generating
aerosols, a NIOSH-approved respirator with organic vapor (OV) cartridges (black label) should
be used.[11][12][13][14][15]

Wear chemical safety goggles that conform to EN166 standards. If there is a significant risk of
splashing, a face shield should be worn in addition to goggles.

A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory to protect against
skin contact and in the event of a small fire.

Operational and Disposal Plans

A systematic approach to the handling and disposal of 4,4-Dimethyloctane is essential to
minimize risks and ensure regulatory compliance.

» Preparation: Ensure all necessary PPE is readily available and in good condition. Locate the
nearest eyewash station and safety shower before starting work.
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» Ventilation: Handle 4,4-Dimethyloctane in a well-ventilated area, preferably within a
chemical fume hood.

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
potential ignition sources. Use non-sparking tools and explosion-proof equipment where
necessary.

o Transfer: When transferring the liquid, ground and bond containers to prevent static
discharge.

o Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g.,
vermiculite, dry sand) and place it in a sealed, labeled container for disposal. For large spills,
evacuate the area and follow emergency procedures.

Improper disposal of flammable liquids is a significant safety and environmental hazard. Never
pour 4,4-Dimethyloctane down the drain.[5][16]

o Waste Collection:

o Collect waste 4,4-Dimethyloctane and any contaminated materials (e.g., absorbent pads,
gloves) in a designated, chemically compatible waste container.[5][17]

o The container must be in good condition, with a secure, leak-proof closure.[17][18]
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "4,4-
Dimethyloctane,” and a description of the contents (e.g., "Waste 4,4-Dimethyloctane,"
"Contaminated Debris with 4,4-Dimethyloctane™).[5][18] Avoid using abbreviations or
chemical formulas.[18]

e Storage:

o Store the sealed waste container in a designated satellite accumulation area near the
point of generation.[16]

o Ensure the storage area is well-ventilated and away from incompatible chemicals.
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o Keep waste containers closed except when adding waste.[5][18]

o Professional Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental disposal
company.[19] Follow your institution's specific procedures for scheduling a waste pickup.
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Caption: Disposal Plan for 4,4-Dimethyloctane Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4,4-Dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095178#personal-protective-equipment-for-handling-
4-4-dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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